ethyl 1-(3-chlorophenyl)-5-hydroxy-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 2-(3-chlorophenyl)-3-oxo-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C12H11ClN2O3/c1-2-18-12(17)10-7-11(16)15(14-10)9-5-3-4-8(13)6-9/h3-7,14H,2H2,1H3
• InChI Key: JCGJIGLHFKVYQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=O)N(N1)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H11ClN2O3
• Molecular Weight: 266.68 g/mol

Description

Ethyl 1-(3-chlorophenyl)-5-hydroxy-1H-pyrazole-3-carboxylate, also known as etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain and inflammation. It belongs to the class of selective COX-2 inhibitors, which selectively inhibit the cyclooxygenase-2 enzyme.

Scientific Research Applications

Synthesis Techniques

• Regioselective Synthesis :

A methodology for the regioselective synthesis of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates via ultrasound irradiation demonstrated an efficient approach, yielding a series of compounds with high selectivity and in good yields. This technique highlighted the utility of ultrasound in enhancing reaction rates and selectivity in the synthesis of pyrazole derivatives (Machado et al., 2011).

• Facile Synthesis of Pyrazolo[3,4-b]pyridine Products : The condensation of pyrazole-5-amine derivatives with activated carbonyl groups has been used to synthesize novel pyrazolo[3,4-b]pyridine products, indicating a straightforward method for producing N-fused heterocycle products with potential applications in medicinal chemistry (Ghaedi et al., 2015).

Potential Applications

• Pesticide Synthesis : Ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate serves as an important intermediate in the synthesis of chlorantraniliprole, a widely used pesticide. This highlights the compound's significance in agricultural applications, providing an efficient route for the synthesis of this critical agrochemical (Ju, 2014).

• Antimicrobial and Anticancer Agents : Novel pyrazole derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. Among these, some compounds exhibited higher anticancer activity than the reference drug doxorubicin, and also showed significant antimicrobial activity, suggesting their potential as therapeutic agents (Hafez et al., 2016).